6-Benzylaminopurine 6-Benzylaminopurine Cytokinin b, also known as N6-benzyladenine or 6-bap, belongs to the class of organic compounds known as 6-alkylaminopurines. 6-alkylaminopurines are compounds that contain an alkylamine group attached at the 6-position of a purine. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Cytokinin b exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cytokinin b is primarily located in the cytoplasm. Cytokinin b can be biosynthesized from adenine. Outside of the human body, cytokinin b can be found in garden tomato (var. ) and wild celery. This makes cytokinin b a potential biomarker for the consumption of these food products.
N-benzyladenine is a member of the class of 6-aminopurines that is adenine in which one of the hydrogens of the amino group is replaced by a benzyl group. It has a role as a plant metabolite and a cytokinin. It derives from an adenine.
Brand Name: Vulcanchem
CAS No.: 1214-39-7
VCID: VC0520938
InChI: InChI=1S/C12H11N5/c1-2-4-9(5-3-1)6-13-11-10-12(15-7-14-10)17-8-16-11/h1-5,7-8H,6H2,(H2,13,14,15,16,17)
SMILES: C12=NC=NC(NCC3=CC=CC=C3)=C1NC=N2
Molecular Formula: C12H11N5
Molecular Weight: 225.25 g/mol

6-Benzylaminopurine

CAS No.: 1214-39-7

Inhibitors

VCID: VC0520938

Molecular Formula: C12H11N5

Molecular Weight: 225.25 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

6-Benzylaminopurine - 1214-39-7

CAS No. 1214-39-7
Product Name 6-Benzylaminopurine
Molecular Formula C12H11N5
Molecular Weight 225.25 g/mol
IUPAC Name Benzyl(purin-6-yl)amine
Standard InChI InChI=1S/C12H11N5/c1-2-4-9(5-3-1)6-13-11-10-12(15-7-14-10)17-8-16-11/h1-5,7-8H,6H2,(H2,13,14,15,16,17)
Standard InChIKey NWBJYWHLCVSVIJ-UHFFFAOYSA-N
SMILES C12=NC=NC(NCC3=CC=CC=C3)=C1NC=N2
Canonical SMILES C1=CC=C(C=C1)CNC2=NC=NC3=C2NC=N3
Appearance Solid powder
Colorform Colorless, fine needles
Melting Point 233.0 °C
234-235 °C
229°C
Physical Description Solid
Description Cytokinin b, also known as N6-benzyladenine or 6-bap, belongs to the class of organic compounds known as 6-alkylaminopurines. 6-alkylaminopurines are compounds that contain an alkylamine group attached at the 6-position of a purine. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Cytokinin b exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cytokinin b is primarily located in the cytoplasm. Cytokinin b can be biosynthesized from adenine. Outside of the human body, cytokinin b can be found in garden tomato (var. ) and wild celery. This makes cytokinin b a potential biomarker for the consumption of these food products.
N-benzyladenine is a member of the class of 6-aminopurines that is adenine in which one of the hydrogens of the amino group is replaced by a benzyl group. It has a role as a plant metabolite and a cytokinin. It derives from an adenine.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility 2.66e-04 M
Insoluble in most common organic solvents; Soluble in dimethylformamide, dimethyl sulfoxide
In water, 0.00044 g/cu cm at 15 °C
In water, 60 mg/L at 20 °C
0.06 mg/mL at 20 °C
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 1H-purin-6-amine, n-(phenylmethyl)-
6-(n-benzylamino)purine
6-BA cpd
6-benzyladenine
6-benzylaminopurin
6-benzylaminopurine
9H-purin-6-amine, n-(phenylmethyl)-
adenine, n-benzyl-
adenine, n6-benzyl-
benzylaminopurine
N(6)-benzyladenine
N-benzyladenine
N-benzyladenine, monopotassium salt
N-benzyladenine, monosodium salt
N6-benzyladenine
Vapor Pressure 1.79e-11 mmHg
2.373X10-6 mPa (1.79X10-11 mm Hg) at 20 °C
Reference 1: Křikavová R, Hošek J, Suchý P Jr, Vančo J, Trávníček Z. Diverse in vitro and
PubChem Compound 62389
Last Modified Nov 11 2021
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